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Compound of Interest

4-(Chloromethyl)-2-methoxy-1-
Compound Name:

nitrobenzene
CAS No.: 68837-96-7

Cat. No.: B3056081

Get Quote

Executive Summary & Chemical Identity[1]

4-(Chloromethyl)-2-methoxy-1-nitrobenzene, widely recognized by its CAS registry number
6378-19-4, is a critical benzylic electrophile used in the synthesis of pharmaceuticals,
agrochemicals, and functional dyes.

Critical Structural Clarification: There is a frequent nomenclature ambiguity in commercial
catalogs regarding the substitution pattern of this CAS number.

e CAS 6378-19-4 corresponds to 4-(Chloromethyl)-2-nitroanisole (also known as 4-Methoxy-3-
nitrobenzyl chloride).[1]

e Structure: The methoxy group (-OCHs3) is at position 1, the nitro group (-NO2) is at position 2,
and the chloromethyl group (-CH2zCl) is at position 4.

 Distinction: This is distinct from the isomer 4-(Chloromethyl)-2-methoxy-1-nitrobenzene
(where NO: is at position 1), although the names are often used interchangeably in loose
trade vernacular. This guide focuses on the CAS 6378-19-4 entity.[1][2]
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Chemical Profile
Property Value

IUPAC Name 1-(Chloromethyl)-4-methoxy-3-nitrobenzene

4-Methoxy-3-nitrobenzyl chloride; 4-
Common Synonyms ) i
(Chloromethyl)-2-nitroanisole

CAS Number 6378-19-4

Molecular Formula CsHsCINOs3

Molecular Weight 201.61 g/mol

SMILES COC1=C(C=C(C=C1)CCI)[O-]

Physicochemical Properties[2][5][6]

The following data aggregates experimental values from industrial certificates of analysis (CoA)
and safety data sheets.

Parameter Specification Notes

Physical State Solid (Crystalline powder) Typically pale yellow to yellow.

Sharp melting range indicates

Melting Point 86 —88 °C i i »
high purity capability.
At 15 Torr (Reduced pressure
Boiling Point 195 -196 °C required to prevent
decomposition).
Density 1.317 g/cm3 Predicted/Calculated.[1]
N Soluble in DCM, THF, Ethyl Hydrolyzes slowly in water;
Solubility T ]
Acetate reactive in protic solvents.
Flash Point ~161 °C Closed Cup.

Synthetic Methodologies
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The synthesis of CAS 6378-19-4 is governed by the directing effects of the methoxy (activating,
ortho/para) and nitro (deactivating, meta) groups.[3] The chloromethyl group is introduced at
the position para to the methoxy group and meta to the nitro group, which is the most
electronically activated position on the ring.

Method A: Chloromethylation (Blanc Reaction) -
Industrial Route

This pathway utilizes o-nitroanisole as the starting material. The reaction is an electrophilic
aromatic substitution.

» Reagents:o-Nitroanisole, Formaldehyde (or Paraformaldehyde), Hydrogen Chloride (gas),
Zinc Chloride (catalyst).

e Conditions: 60-80 °C, anhydrous conditions.

e Mechanism: The zinc chloride acts as a Lewis acid to generate the electrophilic
chloromethylating species from formaldehyde and HCI.

Method B: Chlorination of Alcohol - Laboratory Route

For higher purity requirements in drug discovery, the conversion of the corresponding benzyl
alcohol is preferred to avoid bis-chloromethylation byproducts.

e Precursor: 4-Methoxy-3-nitrobenzyl alcohol.
e Reagent: Thionyl Chloride (SOCI2) or Methanesulfonyl chloride (MsCI)/LiCl.

e Protocol:

[¢]

Dissolve alcohol in Dichloromethane (DCM) at 0 °C.

[¢]

Add SOCI2 dropwise (1.2 equivalents).

o

Stir at room temperature for 2—4 hours.

o

Quench with saturated NaHCOs, extract, and crystallize from Hexane/EtOAc.
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Visualization: Synthetic Pathways

o-Nitroanisole .
(1-Methoxy-2-nitrobenzene) Blanc Reaction

I
Transition State 1

I (Electrophilic Attack at C4) %
___________________ 1
Nucleophilic Substitution CAS 6378-19-4
(4-Methoxy-3-nitrobenzyl chloride)

4-Methoxy-3-nitrobenzyl alcohol >

SOCI2
DCM, 0°C

Fig 1. Industrial (Blanc) and Laboratory (SOCI2) Synthesis Pathways

Click to download full resolution via product page

Applications in Drug Development[5][7][8][9][10]

CAS 6378-19-4 serves as a "linchpin" intermediate, allowing the attachment of the 3-nitro-4-
methoxybenzyl moiety to pharmacophores. This moiety is valuable for two reasons:

e Electronic Modulation: The nitro group withdraws electrons, influencing the pKa of nearby
amines.

e Synthetic Versatility: The nitro group is a "masked" aniline. Post-alkylation, it can be reduced
to an amine (—NH:), allowing for further functionalization (e.g., urea formation, amidation).

Key Reaction: N-Alkylation of Heterocycles

The benzylic chloride is highly reactive toward secondary amines and nitrogen heterocycles
(S_N2 mechanism).

Protocol: General N-Alkylation

o Setup: Charge a reaction vessel with the secondary amine (1.0 eq) and Potassium
Carbonate (K2COs, 2.0 eq) in Acetonitrile (MeCN).
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o Addition: Add CAS 6378-19-4 (1.1 eq) dissolved in MeCN dropwise at room temperature.

o Optimization: If reaction is sluggish, add catalytic Potassium lodide (Kl, 0.1 eq) to generate
the more reactive benzyl iodide in situ (Finkelstein condition).

» Workup: Filter inorganic salts, concentrate filtrate, and purify via flash chromatography.

Downstream Transformations

Once the benzyl group is attached, the nitro group allows access to 3-amino-4-methoxybenzyl
derivatives, which are precursors to:

» Kinase Inhibitors: Used in the synthesis of specific pyrrolo-fused heterocycles targeting
lymphoma cell lines (e.g., pyrrolo[3',4':3,4]cyclohepta[1,2-d][1,2]oxazoles) [1].

e Benzoic Acid Derivatives: Oxidation of the chloromethyl group yields 4-methoxy-3-
nitrobenzoic acid, a scaffold for amide-based drugs and dyes [2].

Visualization: Reactivity Profile

Secondary Amine CAS 6378-19-4 Oxidation
K2CO3, MeCN (Benzyl Chloride) (HNO3 or KMnO4)

S_N2 Alkylation \Oxidation

N-(4-Methoxy-3-nitrobenzyl) 4-Methoxy-3-nitrobenzoic Acid Reduction (Fe/HCI)
Amine Derivatives (Drug Scaffold) (Post-Alkylation)

itro Reduction

Aniline Derivatives
(Precursor for Ureas/Amides)

Fig 2. Divergent Reactivity Profile of CAS 6378-19-4
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Handling & Safety (SHE Profile)

Signal Word: DANGER

Hazard Class H-Code Statement

Causes severe skin burns and

Skin Corrosion H314
eye damage.
Acute Toxicity H302 Harmful if swallowed.
e May cause an allergic skin
Sensitization H317

reaction.

Critical Handling Protocol:

o Lachrymator: This compound releases HCI upon hydrolysis and is a potent lachrymator (tear
gas effect). Always handle in a functioning fume hood.

e Decontamination: Spills should be neutralized with dilute ammonia or sodium carbonate
solution before wiping.

o Storage: Store at +2°C to +8°C. Moisture sensitive. Keep container tightly closed to prevent
hydrolysis to the benzyl alcohol and HCI gas buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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